Cas no 38940-11-3 (4,6-Heptadien-3-one, 1,7-diphenyl-)

• Product Name: 4,6-Heptadien-3-one, 1,7-diphenyl-
• CAS No: 38940-11-3
• MF: C₁₉H₁₈O
• MW: 262.345625400543
• CID: 1494752
• PubChem ID: 342344
• Update Time: 2025-04-21

4,6-Heptadien-3-one, 1,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4,6-Heptadien-3-one, 1,7-diphenyl-
• 1,7-Diphenyl-4,6-heptadien-3-one
• NCI60_003566
• 38940-11-3
• Alnusone;(4E,6E)-1,7-Diphenyl-4,6-heptadien-3-one
• DB-259268
• 1,7-diphenylhepta-4,6-dien-3-one
• BCP30035
• PD087532

• Inchi： 1S/C19H18O/c20-19(16-15-18-11-5-2-6-12-18)14-8-7-13-17-9-3-1-4-10-17/h1-14H,15-16H2/b13-7+,14-8-
• InChI Key： OWMJDOUOHDOUFG-GUZOQHLSSA-N
• SMILES： O=C(/C=C\C=C\C1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.13584
• Monoisotopic Mass: 262.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids